![molecular formula C8H7ClN4O B1391418 3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide CAS No. 1211364-66-7](/img/structure/B1391418.png)
3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide
Overview
Description
3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide is a chemical compound with the molecular formula C8H7ClN4O and a molecular weight of 210.62 g/mol . It is also known by the IUPAC name 3-chloroimidazo[1,2-a]pyridine-6-carbohydrazide .
Molecular Structure Analysis
The molecular structure of 3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide consists of a fused imidazole and pyridine ring with a chlorine atom at the 3-position and a carbohydrazide group at the 6-position . The InChI code is 1S/C8H7ClN4O/c9-6-3-11-7-2-1-5(4-13(6)7)8(14)12-10/h1-4H,10H2,(H,12,14) .Physical And Chemical Properties Analysis
3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide has a molecular weight of 210.62 g/mol . It has a hydrogen bond donor count of 2 and a hydrogen bond acceptor count of 3 . The compound has a rotatable bond count of 1 . The topological polar surface area is 72.4 Ų .Scientific Research Applications
Optical and Fluorescent Properties
Research by Ge et al. (2011) focused on synthesizing novel 1,3,4-oxadiazole derivatives using 3-chloroimidazo[1,2-a]pyridine-6-carbohydrazide. These derivatives exhibited significant absorption and emission maxima, indicating potential applications in optical materials and fluorescent studies (Ge, Hao, Duan, & Wang, 2011).
Coordination Polymers and Supramolecular Frameworks
Yin et al. (2021) utilized a related compound, 6-(4-carboxyphenyl)-3-(2-chloroimidazo[1,2-a]pyridin-3-yl)picolinic acid, to create zero-dimensional complexes and one-dimensional coordination polymers. These findings are significant for understanding the structural diversity and applications in material science (Yin, Li, Yan, & Yong, 2021).
Synthesis of Functionalized Hydropyridones
Vala, Bayat, and Bayat (2020) developed a method for synthesizing functionalized 2-pyridone derivatives from chloroimidazo[1,2-a]pyridine-based carbohydrazides. This method has potential applications in the preparation of bioactive compounds (Vala, Bayat, & Bayat, 2020).
Palladium-Mediated C3 Alkenylation
Koubachi et al. (2008) presented a synthesis method for 3-alkenylimidazo[1,2-a]pyridines using a palladium-catalyzed alkenylation approach. This method is significant for synthesizing polyfunctional compounds and has broad applications in organic synthesis (Koubachi, Kazzouli, Berteina-Raboin, Mouaddib, & Guillaumet, 2008).
Phosphorescence and Switchable Properties
Li and Yong (2019) investigated the phosphorescent properties and acid-base vapor stimulus response of novel positional isomers based on chloroimidazo[1,2-a]pyridine. This research offers insights into developing dynamic functional materials with switchable properties (Li & Yong, 2019).
Safety And Hazards
Future Directions
properties
IUPAC Name |
3-chloroimidazo[1,2-a]pyridine-6-carbohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4O/c9-6-3-11-7-2-1-5(4-13(6)7)8(14)12-10/h1-4H,10H2,(H,12,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
URNNEHJKPWJSIJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NC=C(N2C=C1C(=O)NN)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloroimidazo[1,2-a]pyridine-6-carbohydrazide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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